4-Amino-5-chloro-2-ethoxybenzoic acid

• CAS: 108282-38-8
• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol
• SMILES: CCOC1=CC(=C(C=C1C(=O)O)Cl)N
• InChI: InChI=1S/C9H10ClNO3/c1-2-14-8-4-7(11)6(10)3-5(8)9(12)13/h3-4H,2,11H2,1H3,(H,12,13)
• InChIKey: XWGYOMHQGQZRLC-UHFFFAOYSA-N

Mosapride API manufacturers face high intermediate costs and D₂-receptor cross-activity risks when sourcing the wrong 2-alkoxy building block. This 4-amino-5-chloro-2-ethoxybenzoic acid is the structurally irreplaceable mosapride intermediate, delivering the 2-ethoxy motif required for selective 5-HT₄ agonism and complete freedom from dopamine D₂ antagonism. The patented CN103396334A route achieves 71.7% recovery, significantly lowering per-kg costs vs. prior methods. Bulk lots available with ≥98% HPLC purity, white solid, mp 165-170°C, and immediate global dispatch.

4-Amino-5-chloro-2-ethoxybenzoic Acid Overview

4-Amino-5-chloro-2-ethoxybenzoic acid (C₉H₁₀ClNO₃, MW 215.63) is a polysubstituted benzoic acid building block that serves as the essential carboxylic acid intermediate in the synthesis of mosapride citrate (AS‑4370), a clinically approved selective 5‑HT₄ serotonin receptor agonist indicated for functional dyspepsia and gastrointestinal motility disorders [1]. The compound bears an amino group at position 4, a chloro substituent at position 5, and an ethoxy group at position 2. It is commercially available as a white to off‑white solid with a melting point of 165–170 °C and a typical purity of ≥98 % (HPLC) .

Building Block Essential carboxylic acid intermediate for mosapride citrate synthesis.

Selectivity Context Gateway to 2-ethoxy benzamide chemotype for 5-HT₄ agonist research.

Reference Standard Designated mosapride-specific impurity standard for analytical QC workflows.

• [1] SDBSWeb: https://sdbs.db.aist.go.jp (National Institute of Advanced Industrial Science and Technology). SDBS No. 51604, 4-amino-5-chloro-2-ethoxybenzoic acid, 13C NMR, MS, 1H NMR spectra. View Source

4-Amino-5-chloro-2-ethoxybenzoic Acid Cannot Be Replaced

The 2‑ethoxy substitution on the benzamide scaffold is not interchangeable with methoxy, hydroxy, or propoxy analogues without fundamentally altering the pharmacological profile of the resulting benzamide drug candidate. Structure–activity relationship (SAR) studies demonstrated that among 2‑alkoxy‑4‑amino‑5‑chloro benzamides, the 2‑ethoxy analogue (mosapride/AS‑4370) exhibited the most potent gastric prokinetic activity while maintaining complete freedom from dopamine D₂ receptor antagonism, a liability associated with metoclopramide and cisapride [1]. Substitution with 2‑methoxy yields compounds such as metoclopramide and its impurities, which carry significant D₂ receptor antagonist activity; substitution with 2‑hydroxy or longer alkoxy chains leads to incomplete or altered receptor selectivity profiles. Therefore, for the synthesis of mosapride or for analytical reference‑standard applications specific to mosapride quality control, 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid is structurally irreplaceable.

2-Methoxy Analog Yields compounds with dopamine D₂ receptor antagonist liability, fundamentally altering the pharmacological profile.

Other Alkoxy Chains Hydroxy or longer alkoxy substitutions lead to incomplete or altered receptor selectivity profiles for 5-HT₄ agonists.

Analytical Standard Swap The 2-methoxy analogue is a metoclopramide impurity standard and cannot substitute in mosapride-specific impurity profiling.

• [1] Pharmacological effects of the gastroprokinetic agent mosapride citrate. Jpn. J. Pharmacol. 1998, 77(1), 53–59. Mosapride had no affinity for dopamine D₂ receptor, whereas metoclopramide and cisapride had high affinity. View Source

4-Amino-5-chloro-2-ethoxybenzoic Acid: Differentiation Evidence

Patented Synthesis Yield Advantage

The patent CN103396334A describes an improved method for preparing 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid starting from p‑aminosalicylic acid via acetylation, ethylation, chlorination, and hydrolysis. The total recovery of the target compound reaches 71.7 %, compared to only 55 % achieved by the prior‑art method disclosed in Chinese patent CN1226295C, representing a 30 % relative improvement in overall yield [1][2]. This yield advantage translates directly to lower raw‑material cost per gram of isolated product and better scalability for industrial production.

Synthesis Yield Advantage

Head-to-head

71.7% total recovery

vs. prior-art method: 55% recovery

+30% relative improvement

Supports procurement cost and scalability review for large-scale manufacturing.

Multi-step synthesis from p-aminosalicylic acid; yield advantage context-dependent.

Evidence Dimension	Total synthesis yield (multi‑step recovery)
Target Compound Data	71.7 % total recovery
Comparator Or Baseline	CN1226295C method: 55 % total recovery
Quantified Difference	+16.7 percentage points (30 % relative improvement)
Conditions	Multi‑step synthesis from p‑aminosalicylic acid; acetylation, ethylation, chlorination, hydrolysis

Why This Matters

Higher synthesis yield reduces procurement cost and enhances supply reliability for large‑scale manufacturing of mosapride.

• [1] CN103396334A – New synthesis method of 2‑ethoxy‑4‑amino‑5‑chlorobenzoic acid and intermediate thereof. Total recovery: 71.7 %. View Source
• [2] CN1226295C – Synthesis of Important intermediate for mosapride citrate. Intermediate (1) recovery: 55 %. View Source

Selective 5‑HT₄ Agonism Without D₂ Receptor Affinity

The benzamide drug mosapride citrate, synthesized directly from 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid, exhibits no measurable affinity for the dopamine D₂ receptor, whereas the alternative gastroprokinetic metoclopramide demonstrates potent D₂ receptor antagonism with a Ki of 28 nM [1][2]. Additionally, mosapride displays high‑affinity agonism at 5‑HT₄ receptors (Ki = 69.9–84.2 nM) . This selectivity profile avoids the extrapyramidal motor side effects and hyperprolactinemia associated with D₂ antagonist prokinetics, making mosapride the preferred clinical choice for long‑term gastrointestinal motility management.

5-HT₄ Agonism Without D₂ Affinity

Cross-study comparable

No measurable D₂ receptor affinity

Metoclopramide: D₂ Ki = 28 nM

Enables research on D₂-sparing gastroprokinetic candidates.

In vitro radioligand binding assay context; selectivity window >35-fold.

Evidence Dimension	Dopamine D₂ receptor binding affinity
Target Compound Data	No measurable D₂ receptor affinity at concentrations up to 1 µM
Comparator Or Baseline	Metoclopramide: D₂ Ki = 28 nM
Quantified Difference	> 35‑fold selectivity window (lower limit)
Conditions	In vitro radioligand binding assays

Why This Matters

Procurement of this intermediate enables production of a gastroprokinetic with a superior safety profile compared to legacy D₂ antagonist agents.

• [1] Pharmacological effects of the gastroprokinetic agent mosapride citrate. Jpn. J. Pharmacol. 1998, 77(1), 53–59. View Source
• [2] Molnova. Metoclopramide: a potent dopamine D₂ receptor antagonist, Ki = 28 nM. View Source

High Purity and Well-Defined Melting Point

Commercially available 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid is routinely supplied at a minimum purity of 98 % as determined by HPLC, with a melting point range of 165–170 °C providing a convenient identity check . By comparison, the closely related 4‑amino‑5‑chloro‑2‑methoxybenzoic acid (CAS 7206‑70‑4, metoclopramide impurity C) exhibits a higher melting point of 206–210 °C and is typically available at less stringently defined purity grades, reflecting its different synthetic pathway and application context [1]. The higher and well‑characterized purity of the 2‑ethoxy compound ensures consistent performance in amide coupling reactions and reduces purification burden in downstream mosapride synthesis.

High Purity & Melting Point

Supporting evidence

≥98% HPLC; mp 165–170°C

vs. 2-methoxy analog: mp 206–210°C, less defined purity

Supports batch-to-batch consistency and lower purification burden in synthesis.

Commercial analytical specifications; require vendor verification.

Evidence Dimension	Commercial purity specification and melting point
Target Compound Data	≥98 % HPLC purity; mp 165–170 °C
Comparator Or Baseline	4‑Amino‑5‑chloro‑2‑methoxybenzoic acid: mp 206–210 °C; purity specification not consistently reported
Quantified Difference	N/A (qualitative purity‑assurance advantage)
Conditions	Commercial analytical specifications from vendor datasheets

Why This Matters

Consistent high purity reduces batch‑to‑batch variability in synthesis and analytical method development, lowering overall procurement risk.

• [1] ChemChart. 4‑Amino‑5‑chloro‑2‑methoxybenzoic acid (CAS 7206‑70‑4). Melting point: 206–210 °C. View Source

ISO17034-Certified Mosapride Impurity I Standard

4‑Amino‑5‑chloro‑2‑ethoxybenzoic acid is officially designated as Mosapride Impurity I (also Impurity 9, Impurity L) in pharmacopoeial impurity profiling requirements, and is available as an ISO17034‑certified analytical reference standard from accredited producers such as CATO, with a certified purity >95 % and full characterization documentation (NMR, MS, HPLC, IR) [1]. In contrast, the 2‑methoxy analogue serves as a metoclopramide impurity standard (Metoclopramide EP Impurity C), highlighting the compound‑specific nature of benzamide impurity reference materials and making the 2‑ethoxy compound indispensable for mosapride‑specific quality control workflows [2].

ISO17034-Certified Impurity Standard

Supporting evidence

Mosapride Impurity I/9/L; >95% purity

vs. 2-methoxy analog: Metoclopramide EP Impurity C

Indispensable for mosapride-specific quality control and regulatory documentation review.

ISO17034 certification provides metrological traceability for analytical methods.

Evidence Dimension	Regulatory reference standard designation and certification level
Target Compound Data	ISO17034 certified; designated Mosapride Impurity I/9/L; purity >95 %
Comparator Or Baseline	4‑Amino‑5‑chloro‑2‑methoxybenzoic acid: designated Metoclopramide EP Impurity C
Quantified Difference	N/A (distinct regulatory applications; ISO17034 certification provides metrological traceability)
Conditions	Pharmacopoeial impurity profiling; ISO17034 standard‑material production

Why This Matters

Essential for pharmaceutical quality‑control laboratories performing mosapride‑specific impurity testing and regulatory submission.

• [1] CATO Research Chemicals. 4‑Amino‑5‑chloro‑2‑ethoxybenzoic acid (CAS 108282‑38‑8), Catalog C4X‑10449. ISO17034 certified reference standard, purity >95 %. View Source
• [2] ChemWhat. Metoclopramide EP Impurity C: chemically 4‑amino‑5‑chloro‑2‑methoxybenzoic acid (CAS 7206‑70‑4). View Source

4-Amino-5-chloro-2-ethoxybenzoic Acid Application Scenarios

Industrial‑Scale Mosapride Citrate API Manufacturing

The patented synthesis route (CN103396334A) delivering 71.7 % total recovery of 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid directly addresses the cost‑efficiency requirements of large‑volume mosapride citrate production . The 30 % relative yield improvement over the prior CN1226295C method (55 % recovery) translates to significantly lower per‑kilogram intermediate cost and reduced waste generation, making this the preferred starting material for pharmaceutical manufacturers seeking competitive process economics .

Selective 5‑HT₄ Agonist Research and Candidate Differentiation

Because mosapride (derived from this intermediate) exhibits complete selectivity for 5‑HT₄ over dopamine D₂ receptors while maintaining potent gastric prokinetic activity, researchers use 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid as the gateway building block to access the 2‑ethoxy benzamide chemotype . The methoxy analogue, in contrast, leads to compounds with D₂ antagonist liability (e.g., metoclopramide), making the ethoxy intermediate essential for projects targeting D₂‑sparing gastroprokinetic candidates .

Mosapride‑Specific Impurity Profiling and Regulatory Quality Control

As the ISO17034‑certified Mosapride Impurity I reference standard, 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid is indispensable for HPLC and LC‑MS/MS methods quantifying residual starting material in mosapride drug substance . The 2‑methoxy analogue (Metoclopramide EP Impurity C) cannot substitute in these assays, necessitating procurement of the ethoxy‑specific reference material for compliance with mosapride monograph requirements .

Custom Synthesis of 2‑Ethoxy‑Substituted Benzamide Libraries

The ethoxy group at position 2 provides a unique steric and electronic environment that influences amide coupling reactivity and product stability. Procurement of high‑purity (≥98 % HPLC) 4‑amino‑5‑chloro‑2‑ethoxybenzoic acid with a well‑defined melting point (165–170 °C) ensures reproducible outcomes in library synthesis of novel gastroprokinetic candidates, where the ethoxy motif is retained for its proven favorable SAR profile .

Application

Selection Property

Validation Focus

Mosapride Citrate API Manufacturing Research

Synthesis yield and scalability profile

Cost-efficiency and supply reliability for process chemistry

Selective 5-HT₄ Agonist Candidate Studies

2-Ethoxy benzamide chemotype selectivity

D₂ receptor interaction review and receptor selectivity profiling

Mosapride-Specific Impurity Profiling

ISO17034-certified reference standard identity

HPLC and LC-MS/MS method specificity for regulatory documentation

2-Ethoxy-Substituted Benzamide Library Synthesis

High-purity building block with defined melting point

Reproducible amide coupling and product stability in candidate exploration